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An In-depth Technical Guide to Heptanal: Safety, Handling, and Storage

Introduction
Heptanal (C₇H₁₄O), also known as Heptaldehyde or Aldehyde C-7, is a saturated alkyl

aldehyde.[1][2] It is a colorless to light yellow, oily liquid characterized by a strong, penetrating

fruity or citrus-like odor.[1][3][4] Naturally occurring in the essential oils of plants like ylang-

ylang, clary sage, and lemon, Heptanal is primarily used as a synthesis intermediate in the

flavors and fragrances industry, notably for producing jasmine-type scents like alpha-

pentylcinnamaldehyde.[2][4][5] It also finds application in the manufacturing of lubricants.[2][4]

Given its chemical properties and reactivity, a thorough understanding of its hazards and the

implementation of rigorous safety protocols are paramount for professionals in research,

development, and manufacturing. This guide provides comprehensive data and procedural

recommendations for the safe handling, storage, and disposal of Heptanal.

Hazard Identification and Classification
Heptanal is classified as a hazardous chemical under the Globally Harmonized System (GHS).

It is a flammable liquid and vapor and can cause significant irritation to the skin, eyes, and

respiratory system.[1][6] It is also recognized as being harmful to aquatic life with long-lasting

effects.[7][8]

Table 1: GHS Hazard Classification for Heptanal
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[1][7][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[7][8]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Hazardous to the Aquatic

Environment (Acute)
Category 2 H401: Toxic to aquatic life.[8]

Hazardous to the Aquatic

Environment (Chronic)
Category 3

H412: Harmful to aquatic life

with long lasting effects.[7]

The corresponding GHS pictograms are the flame symbol, the corrosion/irritation symbol, and

the exclamation mark. The signal word is "Warning".[7]

Physical and Chemical Properties
Understanding the physical and chemical properties of Heptanal is critical for assessing risks

during handling and storage.

Table 2: Physical and Chemical Data for Heptanal
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Property Value Source(s)

Molecular Formula C₇H₁₄O [1][8]

Molecular Weight 114.19 g/mol [1][8]

Appearance Colorless to light yellow liquid [1]

Odor Fat, citrus, rancid odor [1]

Melting Point -43°C (-45.4°F) [1][2]

Boiling Point 152-154°C (306-309°F) [1][2]

Flash Point 35°C (95°F) [1]

Autoignition Temperature 205°C (401°F) [2][5]

Lower Explosion Limit 1.1% (V) [1][2]

Upper Explosion Limit 5.2% (V) [1][2]

Density 0.817 g/mL at 25°C [1][9]

Vapor Pressure 3.854 mmHg @ 25°C [10]

Water Solubility Slightly soluble (1.25 - 2.5 g/L) [1][5][9]

Solubility in other solvents Soluble in alcohol [1]

Octanol-Water Partition

Coefficient (Log Kow)
2.8 [5][6]

Toxicological and Ecotoxicological Data
Heptanal poses moderate acute toxicity and is a notable irritant. Its environmental impact is

primarily related to its toxicity to aquatic organisms.

Table 3: Toxicological Data for Heptanal
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Test Species Route Value Source(s)

LD₅₀ (Acute

Oral)
Rat Oral 3200 mg/kg [1]

LD₅₀ (Acute

Dermal)
Rabbit Dermal > 5000 mg/kg [1][11]

Skin Irritation Rabbit Dermal
Causes skin

irritation
[1][11]

Eye Irritation Rabbit Ocular

Causes serious

eye damage /

Mild eye irritation

[1][11]

Table 4: Ecotoxicological Data for Heptanal

Test Species Duration Value Source(s)

LC₅₀

Pimephales

promelas

(Fathead

minnow)

96 hr

37.9 mg/L (for

metabolic

precursor 1-

heptanol)

[3]

Biodegradation Sewage, aerobic 28 days

63 - 74%

(Readily

biodegradable)

[5][6]

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of Heptanal requires a combination of engineering controls, administrative

procedures, and appropriate personal protective equipment to minimize exposure.

Hierarchy of Controls
The most effective way to manage the risks associated with Heptanal is to follow the hierarchy

of controls, which prioritizes risk management strategies from most to least effective.
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Heptanal Handling: Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Is Heptanal necessary?

Engineering Controls
(e.g., Fume Hood, Ventilation)

Use a less hazardous chemical?

Administrative Controls
(e.g., SOPs, Training)

Isolate the hazard

Personal Protective Equipment (PPE)
(Least Effective)

Change the way people work

Click to download full resolution via product page

Caption: Logical flow for implementing Heptanal safety measures.

Engineering Controls
Ventilation: Work with Heptanal should be conducted in a well-ventilated area.[11] Use of a

chemical fume hood is strongly recommended to control vapor exposure.[1] Explosion-proof

electrical and ventilating equipment must be used.[1][7]
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Static Control: Heptanal vapors can form explosive mixtures with air. Ground and bond

containers and receiving equipment during transfers to prevent static discharge.[1][7] Use

only non-sparking tools.[1][7]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and close to the workstation location.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles. A face shield may be necessary if there is a risk of splashing.[6]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., butyl rubber).[12] Gloves must be

inspected before use and disposed of properly after.[11][12]

Clothing: Wear protective clothing to prevent skin exposure.[1] A complete suit of flame-

retardant, antistatic material is recommended for larger quantities.[12]

Respiratory Protection: If ventilation is inadequate or if risk assessment indicates a need,

use a NIOSH-approved respirator with appropriate cartridges for organic vapors.[6][12]

Storage Recommendations
Proper storage is crucial to maintain the stability of Heptanal and prevent hazardous situations.

Conditions: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames,

and other ignition sources.[1][7] Keep containers tightly closed to prevent leakage and

exposure to air, as it can undergo autoxidation.[1] Storage under an inert gas like nitrogen is

recommended.[8]

Incompatible Materials: Heptanal is incompatible with strong oxidizing agents, strong bases,

strong reducing agents, and acids.[1][6] Store it separately from these materials.

Storage Area: Store in a designated flammables area. Containers that have been opened

must be carefully resealed and kept upright.[11]
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Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always consult a

physician and show them the Safety Data Sheet (SDS).[13][12]

Heptanal First Aid Decision Pathway

Route of Exposure

Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Keep at rest.

If breathing is difficult, give oxygen.

Remove contaminated clothing immediately.
Wash skin with plenty of soap and water for at least 15 mins.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing for at least 15 mins.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
Call POISON CENTER or Physician

Click to download full resolution via product page

Caption: Flowchart for first aid response to Heptanal exposure.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] If symptoms persist or breathing is difficult, seek immediate medical attention.
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Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.

[1][7]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.[1][13]

Ingestion: Do NOT induce vomiting.[11] Clean the mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person.[12] Call a POISON

CENTER or physician immediately.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO₂), or water spray.[6][11] Water mist may be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[6]

Specific Hazards: Heptanal is a flammable liquid.[1] Vapors are heavier than air, may travel

to a source of ignition and flash back, and can form explosive mixtures with air.[7] Containers

may explode when heated. Hazardous combustion products include carbon monoxide and

carbon dioxide.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures (Spill Response)
In case of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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Emergency Workflow: Heptanal Spill Response

1. Isolate Area & Remove Ignition Sources

2. Ensure Adequate Ventilation

3. Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

4. Contain Spill
(Use inert absorbent material like sand or earth)

5. Collect & Place in Sealed Container
(Use non-sparking tools)

6. Clean Spill Area

7. Dispose of Waste
(Follow local hazardous waste regulations)

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a Heptanal spill.
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Personal Precautions: Evacuate personnel to safe areas.[7] Ensure adequate ventilation and

remove all sources of ignition.[1][11] Avoid breathing vapors.[11]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[11] Do not let

the product enter drains, surface water, or the sanitary sewer system.[8]

Containment and Cleanup: Contain the spill with sand or other inert absorbent material.[1]

Collect the material using spark-proof tools and place it in a suitable, sealed container for

disposal.

Experimental Protocols Overview
The toxicological and ecotoxicological data presented in this guide are derived from

standardized testing protocols, often established by organizations like the Organisation for

Economic Co-operation and Development (OECD). While the full, detailed methodologies are

extensive and must be obtained from the respective standards bodies, this section provides an

overview of the key experimental principles.

Acute Oral Toxicity (LD₅₀):

Purpose: To determine the median lethal dose (LD₅₀) of a substance when administered

orally. The result, LD₅₀ = 3200 mg/kg for rats, indicates the dose expected to cause

mortality in 50% of the test animal population.[1]

Methodology Overview (based on OECD Guideline 401/420/423): A group of laboratory

animals (e.g., rats) is administered a single dose of Heptanal via gavage. The animals are

observed for a set period (typically 14 days) for signs of toxicity and mortality. The LD₅₀

value is then calculated statistically from the observed mortality rates at different dose

levels.

Skin Irritation/Corrosion:

Purpose: To assess the potential of a substance to cause reversible or irreversible skin

damage. Heptanal is classified as a skin irritant.[1][11]

Methodology Overview (based on OECD Guideline 404): A small amount of the test

substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The
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patch is covered for a specified duration (e.g., 4 hours). The skin is then observed and

scored for signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1,

24, 48, and 72 hours) after patch removal.

Serious Eye Damage/Irritation:

Purpose: To determine if a substance can cause tissue damage to the eye or serious

physical decay of vision. Results for Heptanal indicate it can cause mild to serious eye

irritation/damage.[1][11]

Methodology Overview (based on OECD Test Guideline 405): A measured amount of

Heptanal is instilled into one eye of a test animal (e.g., a rabbit), with the other eye

serving as a control. The eyes are examined and scored for effects on the cornea, iris, and

conjunctiva at specific intervals after application.

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[1][8]

Product: Dispose of Heptanal as hazardous waste.[9] Consider offering surplus and non-

recyclable solutions to a licensed disposal company.[11] Do not mix with other waste.[8]

Contaminated Packaging: Uncleaned containers should be treated as the product itself and

disposed of as hazardous waste.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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